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Compound of Interest

Compound Name: 6-Chloro-5-nitronicotinoyl chloride

Cat. No.: B3254503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 6-Chloro-5-nitronicotinoyl chloride, a key intermediate in the synthesis of
various pharmaceutical compounds.

Chemical Structure and Identifiers

6-Chloro-5-nitronicotinoyl chloride is a derivative of nicotinic acid, featuring a chloro group at
the 6-position, a nitro group at the 5-position, and an acyl chloride at the 3-position of the
pyridine ring.

IUPAC Name: 6-chloro-5-nitropyridine-3-carbony! chloride[1] CAS Number: 23945-84-8[1][2]
Molecular Formula: CeH2CIl2N203[1]

Below is a diagram illustrating the chemical structure of 6-Chloro-5-nitronicotinoyl chloride.
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Figure 1: Chemical structure of 6-Chloro-5-nitronicotinoyl chloride.

Physicochemical Properties

Quantitative data for 6-Chloro-5-nitronicotinoyl chloride is primarily based on computed
values. Experimental data is not readily available in the public domain, likely due to its nature

as a reactive intermediate.
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Property Value Source

Molecular Weight 220.99 g/mol PubChem (Computed)[1]
Exact Mass 219.9442473 Da PubChem (Computed)[1]
XLogP3 2.2 PubChem (Computed)[1]
Hydrogen Bond Donor Count 0 PubChem (Computed)[1]
Hydrogen Bond Acceptor

Count 4 PubChem (Computed)[1]
Rotatable Bond Count 1 PubChem (Computed)[1]
Polar Surface Area 75.8 A2 PubChem (Computed)[1]
Heavy Atom Count 13 PubChem (Computed)[1]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 6-Chloro-5-nitronicotinoyl
chloride is not widely published, it is understood to be synthesized from its corresponding
carboxylic acid, 6-chloro-5-nitronicotinic acid. The conversion of a carboxylic acid to an acyl
chloride is a standard transformation in organic chemistry.

Representative Experimental Protocol: Synthesis of 6-
Chloro-5-nitronicotinoyl chloride

This protocol is based on general methods for the synthesis of acyl chlorides from carboxylic
acids using thionyl chloride.

Materials:
e 6-Chloro-5-nitronicotinic acid (1.0 eq)
e Thionyl chloride (SOCI2) (excess, e.g., 5-10 eq)

¢ N,N-Dimethylformamide (DMF) (catalytic amount)
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e Anhydrous dichloromethane (DCM) or another inert solvent
Procedure:

» To a solution of 6-chloro-5-nitronicotinic acid in anhydrous dichloromethane, a catalytic
amount of N,N-dimethylformamide is added.

e Thionyl chloride is added dropwise to the solution at room temperature.

e The reaction mixture is then heated to reflux and maintained for several hours, or until the
reaction is complete (monitored by TLC or other suitable methods).

o After completion, the excess thionyl chloride and solvent are removed under reduced
pressure to yield the crude 6-Chloro-5-nitronicotinoyl chloride.

e The product, being a reactive acyl chloride, is often used immediately in the next synthetic
step without further purification.

The following diagram illustrates the synthetic pathway.

i T . Thionyl Chloride (SOCI2)
(6 Chloro-5-nitronicotinic amd) ( DMF (cat.) )

Chlorination

(6-Chloro-5-nitronicotinoyl chloride)

Click to download full resolution via product page

Figure 2: Synthesis of 6-Chloro-5-nitronicotinoyl chloride.

Reactivity and Downstream Applications

6-Chloro-5-nitronicotinoyl chloride is a reactive chemical intermediate. The acyl chloride
functional group is susceptible to nucleophilic attack, making it a valuable precursor for the
synthesis of a variety of derivatives, including esters and amides.
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For instance, it is a key raw material in the synthesis of Methyl 6-chloro-5-nitronicotinate, an
important pharmaceutical intermediate used in the development of PARP inhibitors and
immunomodulators[3]. The reaction involves the esterification of the acyl chloride with
methanol.

Biological Activity of Nitropyridine Derivatives

While there is no specific data on the biological activity of 6-Chloro-5-nitronicotinoyl chloride
itself, the broader class of nitropyridine derivatives has been the subject of significant research
in medicinal chemistry.

Nitropyridines have been investigated for a range of biological activities, including:

o Antimicrobial and Antifungal Activity: Various nitropyridine-containing compounds have
demonstrated activity against bacteria such as S. aureus and E. coli, as well as antifungal
effects[4].

o Antimalarial Activity: Chloroquine fragments linked with nitropyridyl moieties have shown
promising antimalarial activity[4].

« Insecticidal Properties: 2-Chloro-5-nitropyridine has been used as a starting material for the
synthesis of novel insecticides[4].

The biological activity of these derivatives is often attributed to the electron-withdrawing nature
of the nitro group and the overall electronic properties of the substituted pyridine ring.

The following diagram illustrates the relationship between the core structure and its potential
applications.
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Figure 3: Potential applications of 6-Chloro-5-nitronicotinoyl chloride.

Safety and Handling

Acyl chlorides, including 6-Chloro-5-nitronicotinoyl chloride, are corrosive and moisture-
sensitive. Appropriate personal protective equipment (PPE), such as gloves, safety goggles,
and a lab coat, should be worn when handling this compound. All manipulations should be
carried out in a well-ventilated fume hood. For detailed safety information, refer to the material
safety data sheet (MSDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a comprehensive risk assessment prior to use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Chloro-5-nitronicotinoyl chloride | C6H2CI2N203 | CID 11368019 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 6-chloro-5-nitronicotinoyl chloride | 23945-84-8 [chemicalbook.com]

3. Methyl-6-chloro-5-nitronicotinate | 59237-53-5 [chemicalbook.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Chloro-5-
nitronicotinoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-
nitronicotinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3254503?utm_src=pdf-body
https://www.benchchem.com/product/b3254503?utm_src=pdf-body
https://www.benchchem.com/product/b3254503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-5-nitronicotinoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-5-nitronicotinoyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02549525.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41075054.htm
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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